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Compound of Interest

Compound Name: JTP-103237

Cat. No.: B608259 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential safety and logistical information for the proper

disposal of JTP-103237, a monoacylglycerol acyltransferase inhibitor. Adherence to these

procedures is vital to mitigate risks to personnel and the environment.

Chemical and Hazard Data
A summary of the key identification and hazard information for JTP-103237 is provided below.

This data is essential for a comprehensive understanding of the risks associated with its

handling and disposal.

Identifier Value

Product Name JTP-103237

Synonyms JTP 103237; JTP103237

CAS Number Not Available

Molecular Formula C24H29F3N6O

Molecular Weight 474.53

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b608259?utm_src=pdf-interest
https://www.benchchem.com/product/b608259?utm_src=pdf-body
https://www.benchchem.com/product/b608259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity, Oral Category 4 (Harmful if swallowed)[1]

Acute Aquatic Toxicity Category 1 (Very toxic to aquatic life)[1]

Chronic Aquatic Toxicity
Category 1 (Very toxic to aquatic life with long

lasting effects)[1]

Personal Protective Equipment (PPE) and Handling
Prior to handling JTP-103237, it is imperative that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Engineering controls, such as fume hoods,

should be utilized to minimize exposure.

Required PPE:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: Suitable respirator.

Safe Handling Practices:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas with adequate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Spill Management
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In the event of a spill, immediate action is necessary to contain the material and prevent

environmental release.

Spill Containment and Cleanup:

Evacuate personnel to safe areas.

Wear full personal protective equipment.

Prevent further leakage or spillage if it is safe to do so.

Keep the product away from drains and water courses.[1]

For liquid solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Collect spillage and dispose of the contaminated material according to the disposal

procedures outlined below.[1]

Disposal Procedures
The primary directive for the disposal of JTP-103237 is to "Dispose of contents/ container to an

approved waste disposal plant."[1] This ensures that the chemical, which is very toxic to

aquatic life, does not enter the environment.

Step-by-Step Disposal Protocol:

Segregation: Ensure that waste JTP-103237 is segregated from other laboratory waste

streams.

Labeling: Clearly label the waste container with the chemical name "JTP-103237" and

appropriate hazard symbols.

Containment: Store the waste in a sealed, compatible container to prevent leaks or spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC36899.html
https://dcchemicals.com/msds/MSDS_DC36899.html
https://www.benchchem.com/product/b608259?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC36899.html
https://www.benchchem.com/product/b608259?utm_src=pdf-body
https://www.benchchem.com/product/b608259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Institutional Protocol: Follow your institution's specific procedures for the collection and

disposal of hazardous chemical waste. This typically involves contacting the Environmental

Health and Safety (EHS) department.

Documentation: Maintain accurate records of the amount of JTP-103237 disposed of, in

accordance with institutional and regulatory requirements.

JTP-103237 Disposal Workflow
The following diagram illustrates the decision-making and action process for the proper

disposal of JTP-103237.
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Start: JTP-103237 Waste Generated

Is the container empty?

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

Yes

Seal container securely.

No

Deface label and dispose of container
according to institutional guidelines.

End: Proper Disposal

Label container with 'Hazardous Waste',
'JTP-103237', and hazard pictograms.

Store in a designated hazardous
waste accumulation area.

Arrange for pickup by certified
hazardous waste disposal service.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of JTP-103237 waste.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe handling

and environmentally responsible disposal of JTP-103237, thereby fostering a culture of safety

and building trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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